Cas no 933674-55-6 (trans-2-(4-Ethylthiophenyl)cyclohexanol)

• Product Name: trans-2-(4-Ethylthiophenyl)cyclohexanol
• CAS No: 933674-55-6
• MF: C₁₄H₂₀OS
• MW: 236.373003005981
• CID: 4788909
• Update Time: 2023-08-17

trans-2-(4-Ethylthiophenyl)cyclohexanol Chemical and Physical Properties

Names and Identifiers

• trans-2-(4-Ethylthiophenyl)cyclohexanol

• Inchi： 1S/C14H20OS/c1-2-16-12-9-7-11(8-10-12)13-5-3-4-6-14(13)15/h7-10,13-15H,2-6H2,1H3
• InChI Key： CZRGEHYUFSAQCL-UHFFFAOYSA-N
• SMILES： S(CC)C1C=CC(=CC=1)C1CCCCC1O

Computed Properties

• Exact Mass: 236.123
• Monoisotopic Mass: 236.123
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 45.5